Cas no 2138536-30-6 (3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine)
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1157791
- 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine
- 2138536-30-6
-
- Inchi: 1S/C11H18BrN3/c1-7-3-4-8(13)5-9(7)11-10(12)6-14-15(11)2/h6-9H,3-5,13H2,1-2H3
- InChI Key: DONQTTZVSQKSPB-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C)C=1C1CC(CCC1C)N
Computed Properties
- Exact Mass: 271.06841g/mol
- Monoisotopic Mass: 271.06841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.8Ų
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1157791-0.05g |
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine |
2138536-30-6 | 0.05g |
$1247.0 | 2023-05-24 | ||
| Enamine | EN300-1157791-0.1g |
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine |
2138536-30-6 | 0.1g |
$1307.0 | 2023-05-24 | ||
| Enamine | EN300-1157791-0.25g |
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine |
2138536-30-6 | 0.25g |
$1366.0 | 2023-05-24 | ||
| Enamine | EN300-1157791-0.5g |
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine |
2138536-30-6 | 0.5g |
$1426.0 | 2023-05-24 | ||
| Enamine | EN300-1157791-1.0g |
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine |
2138536-30-6 | 1g |
$1485.0 | 2023-05-24 | ||
| Enamine | EN300-1157791-2.5g |
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine |
2138536-30-6 | 2.5g |
$2912.0 | 2023-05-24 | ||
| Enamine | EN300-1157791-5.0g |
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine |
2138536-30-6 | 5g |
$4309.0 | 2023-05-24 | ||
| Enamine | EN300-1157791-10.0g |
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine |
2138536-30-6 | 10g |
$6390.0 | 2023-05-24 |
3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine
3-(4-Bromo-1-Methyl-1H-Pyrazol-5-Yl)-4-Methylcyclohexan-1-Amine: A Comprehensive Overview
The compound 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine, identified by the CAS number 2138536-30-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrazole ring with a cyclohexane amine moiety. The presence of a bromine atom at the 4-position of the pyrazole ring adds to its reactivity and functional versatility.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets. In this compound, the pyrazole ring is further substituted with a methyl group at position 1, which enhances its stability and bioavailability.
The cyclohexane ring in 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine provides structural rigidity and contributes to the molecule's pharmacokinetic properties. The methyl group at position 4 of the cyclohexane ring adds bulk, potentially influencing the compound's solubility and absorption characteristics. The amine group at position 1 is a key functional group that can participate in various chemical reactions, including nucleophilic substitutions and amidations.
Research into this compound has focused on its potential as a building block for more complex molecules. For instance, the bromine atom on the pyrazole ring can serve as a leaving group in substitution reactions, enabling the introduction of diverse substituents. This makes 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amines a valuable intermediate in organic synthesis.
In terms of applications, this compound has shown promise in drug discovery efforts targeting various diseases. Its ability to modulate enzyme activity and bind to specific receptors makes it a candidate for developing treatments for conditions such as cancer, inflammation, and neurological disorders. Recent studies have explored its potential as an inhibitor of protein kinases, which are key players in cell signaling pathways.
The synthesis of 3-(4-bromo-1-methyl-1H-pyrazol-5-ylium)cyclohexanamine involves multi-step organic reactions, including coupling reactions and functional group transformations. Researchers have optimized synthetic routes to improve yield and purity, ensuring that this compound can be produced efficiently for further studies.
In conclusion, 3-(4-bromo-1-methyl-1H-pyrazol-[5]-yl)-4-methylcyclohexanamine, with its unique structure and functional groups, represents a valuable molecule in contemporary chemical research. Its applications span from organic synthesis to drug discovery, making it an essential component in advancing modern medicine.
2138536-30-6 (3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methylcyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)